Cas no 2138345-97-6 ({5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride)

{5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a fused oxazolopyridine core. Its key structural advantage lies in the acetyl-substituted heterocyclic framework, which enhances reactivity for selective functionalization in organic synthesis. The methanesulfonyl chloride moiety serves as a versatile electrophile, facilitating sulfonamide or sulfonate ester formation under mild conditions. This compound is particularly valuable in medicinal chemistry and materials science for constructing complex heterocyclic architectures. Its stability under anhydrous conditions ensures reliable handling, while the oxazolopyridine scaffold offers potential for further derivatization. The product is typically employed as an intermediate in the synthesis of biologically active molecules or functional materials requiring precise sulfonyl group incorporation.
{5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride structure
2138345-97-6 structure
Product Name:{5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride
CAS No:2138345-97-6
MF:C9H11ClN2O4S
MW:278.712640047073
CID:6414992
PubChem ID:165870023
Update Time:2025-10-24

{5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • {5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride
    • 2138345-97-6
    • {5-acetyl-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride
    • EN300-1117507
    • Inchi: 1S/C9H11ClN2O4S/c1-6(13)12-3-2-9-7(4-12)8(11-16-9)5-17(10,14)15/h2-5H2,1H3
    • InChI Key: OBRXYLKPMLKNRB-UHFFFAOYSA-N
    • SMILES: ClS(CC1C2=C(CCN(C(C)=O)C2)ON=1)(=O)=O

Computed Properties

  • Exact Mass: 278.0128057g/mol
  • Monoisotopic Mass: 278.0128057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 88.9Ų

{5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride Pricemore >>

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Additional information on {5-acetyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride

Comprehensive Analysis of {5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2138345-97-6)

The compound {5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2138345-97-6) is a specialized sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical research. Its unique oxazolopyridine core structure, combined with the reactive methanesulfonyl chloride group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like {5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's CAS No. 2138345-97-6 is frequently searched in scientific databases, reflecting its growing relevance in organic synthesis. Its structural features, including the acetyl group and oxazole ring, contribute to its versatility as a building block for small-molecule libraries used in targeted therapy development.

One of the most discussed topics in chemical research today is the role of sulfonyl chlorides in covalent inhibitor design. The methanesulfonyl chloride moiety in this compound enables selective modifications, making it a key candidate for proteomics studies and bioconjugation. Researchers are exploring its utility in click chemistry and bioorthogonal reactions, which are critical for biomarker discovery and diagnostic imaging. These applications align with current trends in precision medicine and theranostics.

The synthesis of {5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride involves multi-step organic transformations, including cyclization and sulfonylation reactions. Its CAS No. 2138345-97-6 is often referenced in patents related to antineoplastic agents and neuroprotective compounds. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and stability, which are crucial for GMP-compliant production.

From an SEO perspective, this compound attracts queries like "oxazolopyridine sulfonyl chloride uses" and "CAS 2138345-97-6 supplier." Its relevance to AI-driven drug design and machine learning in chemistry further enhances its visibility in academic and industrial searches. As the scientific community focuses on sustainable synthesis, this compound’s potential for green chemistry adaptations is also being investigated, particularly in catalytic reactions and solvent-free conditions.

In conclusion, {5-acetyl-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride (CAS No. 2138345-97-6) represents a cutting-edge tool for molecular innovation. Its integration into drug development pipelines and material science underscores its multidisciplinary importance. Future research may explore its structure-activity relationships and scalable synthesis, addressing key challenges in industrial chemistry and life sciences.

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